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Abstract

Periplocoside M, a C21-steroidal glycoside, is a naturally occurring compound isolated from
the root of Periploca sepium Bunge. This technical guide provides a comprehensive overview
of its origin, detailed experimental protocols for its isolation and characterization, and a
summary of its known biological activities. The information presented is intended to serve as a
valuable resource for researchers and professionals engaged in natural product chemistry,
pharmacology, and drug development.

Origin and Natural Source

Periplocoside M is a secondary metabolite found in the plant species Periploca sepium
Bunge, a member of the Asclepiadaceae family. This plant has a history of use in traditional
Chinese medicine. The primary source of Periplocoside M is the root of the plant, from which
it is extracted and purified.

Physicochemical Properties

Detailed physicochemical data for Periplocoside M is limited in publicly available literature.
However, based on its classification as a C21-steroidal glycoside, it is expected to be a
relatively complex molecule with a steroidal core and a sugar moiety.
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Property Data

Molecular Formula Not explicitly found in search results
Molecular Weight Not explicitly found in search results
Appearance Not explicitly found in search results
Solubility Not explicitly found in search results

Experimental Protocols
Isolation of Periplocoside M

The isolation of Periplocoside M was first described by Itokawa et al. in their 1988 publication,
"Studies on chemical constituents of antitumor fraction from Periploca sepium. IV. Structures of
new pregnane glycosides, periplocosides D, E, L, and M"[1]. While the full experimental details
are contained within the original publication, a general workflow can be inferred from similar

studies on related compounds.

Diagram of a General Isolation Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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